![molecular formula C21H19ClN2O5S2 B1231627 N-[3-[(2-chlorophenyl)sulfamoyl]-4-methoxyphenyl]-4-oxo-4-thiophen-2-ylbutanamide](/img/structure/B1231627.png)
N-[3-[(2-chlorophenyl)sulfamoyl]-4-methoxyphenyl]-4-oxo-4-thiophen-2-ylbutanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[3-[(2-chlorophenyl)sulfamoyl]-4-methoxyphenyl]-4-oxo-4-thiophen-2-ylbutanamide is a sulfonamide.
Scientific Research Applications
Pollutant Removal Techniques
The compound N-[3-[(2-chlorophenyl)sulfamoyl]-4-methoxyphenyl]-4-oxo-4-thiophen-2-ylbutanamide, being a sulfamethoxazole derivative, is considered a persistent organic pollutant. It has been reported that sulfamethoxazole and its derivatives are found in various environmental matrices such as rivers, lakes, groundwater, and sediments. Techniques for the removal of such pollutants include adsorption, Fenton/photo-Fenton processes, electrochemical oxidation, and photocatalytic degradation. Adsorption involves the formation of strong chemical interactions like hydrogen bonding, electrostatic interaction, π-π, and hydrophobic interactions. Advanced Oxidation Processes (AOPs) use external energy and chemical agents to cleave the structure of sulfamethoxazole derivatives through catalytic degradation by generating hydroxyl radicals. The removal efficiency is dependent on the experimental design and the sustainability and cost factors are crucial for the practical application of these techniques (Prasannamedha & Kumar, 2020).
Therapeutic Applications
Sulfonamide Inhibitors in Medicine
Sulfonamide compounds, such as this compound, are significant classes of synthetic bacteriostatic antibiotics. They are known as sulfa drugs and were extensively used for bacterial infections before the advent of penicillin. Besides their antibiotic properties, sulfonamides are also found in clinically used drugs such as diuretics, carbonic anhydrase inhibitors, and antiepileptics. They have been utilized in antiviral, anticancer agents, and in drugs for Alzheimer’s disease. Sulfonamides continue to be an important class of compounds leading to valuable drugs for various conditions like cancer, glaucoma, inflammation, and dandruff (Gulcin & Taslimi, 2018).
Properties
Molecular Formula |
C21H19ClN2O5S2 |
---|---|
Molecular Weight |
479 g/mol |
IUPAC Name |
N-[3-[(2-chlorophenyl)sulfamoyl]-4-methoxyphenyl]-4-oxo-4-thiophen-2-ylbutanamide |
InChI |
InChI=1S/C21H19ClN2O5S2/c1-29-18-10-8-14(23-21(26)11-9-17(25)19-7-4-12-30-19)13-20(18)31(27,28)24-16-6-3-2-5-15(16)22/h2-8,10,12-13,24H,9,11H2,1H3,(H,23,26) |
InChI Key |
QCGPRAFFLKMLQO-UHFFFAOYSA-N |
Canonical SMILES |
COC1=C(C=C(C=C1)NC(=O)CCC(=O)C2=CC=CS2)S(=O)(=O)NC3=CC=CC=C3Cl |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.